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Abstract
Propizepine (CAS Number 10321-12-7), a tricyclic antidepressant (TCA) developed in the

1970s, has been utilized in clinical practice, primarily in France, under the brand names

Depressin and Vagran.[1] This technical guide provides a comprehensive overview of the

available research on Propizepine, focusing on its chemical synthesis, pharmacological

classification, and the general mechanisms of action attributed to its class of compounds. Due

to the limited availability of detailed historical research data in publicly accessible databases,

this document also highlights the gaps in current knowledge, particularly concerning specific

quantitative pharmacological data and detailed experimental protocols.

Introduction
Propizepine is a heterocyclic compound with the chemical name 6-[2-

(Dimethylamino)propyl]-1,6-dihydro-5H-pyrido[2,3-b][2][3]benzodiazepin-5-one. It belongs to

the tricyclic antidepressant (TCA) class of drugs, which were among the first effective

pharmacological treatments for major depressive disorder.[4][5] Like other TCAs, its therapeutic

effects are believed to stem from its interaction with monoamine neurotransmitter systems in

the central nervous system.
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Property Value Reference

CAS Number 10321-12-7 [1]

Molecular Formula C17H20N4O [1]

Molar Mass 296.374 g·mol−1 [1]

Synonyms UP-106, Depressin, Vagran [1]

Synthesis
The synthesis of Propizepine was first described by Hoffmann and Faure in 1966. While the

full experimental protocol from the original publication is not readily available, the general

synthetic pathway has been outlined in subsequent literature.[2][6][7]

The synthesis involves a two-step process:

Formation of the Tricyclic Lactam Core: Condensation of 2-chloronicotinic acid with o-

phenylenediamine directly yields the tricyclic lactam, 5H-pyrido[2,3-b][2][3]benzodiazepin-5-

one.[2]

Alkylation: The tricyclic lactam is then alkylated with 1-chloro-2-dimethylaminopropane to

yield Propizepine.[2] This alkylation step is thought to proceed via an aziridinium ion

intermediate.[2]
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Step 1: Tricyclic Lactam Formation

Step 2: Alkylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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